3-Ethoxy-2-(methylsulfanyl)cyclobutan-1-amine

• Molecular Formula: C7H15NOS
• Molecular Weight: 161.27 g/mol
• IUPAC Name: 3-ethoxy-2-methylsulfanylcyclobutan-1-amine
• InChI: InChI=1S/C7H15NOS/c1-3-9-6-4-5(8)7(6)10-2/h5-7H,3-4,8H2,1-2H3
• InChI Key: IFTZJDNFDJHJRC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1CC(C1SC)N

Description

3-Ethoxy-2-(methylsulfanyl)cyclobutan-1-amine ( 1935993-74-0) is a chemical compound with the molecular formula C7H15NOS and a molecular weight of 161.27 g/mol, offered for research and development purposes . This compound features a cyclobutane ring core substituted with an amine group, an ethoxy group, and a methylsulfanyl group, making it a versatile intermediate in organic synthesis and medicinal chemistry research . The structural motif of substituted cyclobutyl amines is of significant interest in pharmaceutical research, as this class of compounds is explored for its potential biological activity . Researchers can utilize this chemical as a key building block for the synthesis of more complex molecules. As with all reagents of this nature, proper safety protocols must be followed. This product is intended for research use only and is not intended for diagnostic or therapeutic applications in humans or animals.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Ethoxy-2-(methylsulfanyl)cyclobutan-1-amine typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of ethyl 2-(methylsulfanyl)acetate with a suitable amine under basic conditions to form the cyclobutane ring. The reaction conditions often include the use of a strong base such as sodium hydride or potassium tert-butoxide, and the reaction is carried out in an inert atmosphere to prevent oxidation .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity .

Chemical Reactions Analysis

Types of Reactions

3-Ethoxy-2-(methylsulfanyl)cyclobutan-1-amine can undergo various chemical reactions, including:

Oxidation: The methylsulfanyl group can be oxidized to a sulfoxide or sulfone using oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The compound can be reduced to remove the ethoxy group or to convert the amine group to a primary amine using reducing agents like lithium aluminum hydride.

Substitution: The ethoxy group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Nucleophiles such as halides, thiols, and amines.

Major Products Formed

Oxidation: Sulfoxides, sulfones.

Reduction: Primary amines, de-ethoxylated products.

Substitution: Various substituted cyclobutane derivatives.

Scientific Research Applications

Scientific Research Applications

Organic Synthesis

• 3-Ethoxy-2-(methylsulfanyl)cyclobutan-1-amine hydrochloride serves as a building block in organic synthesis. Its unique structural components make it valuable for creating more complex molecules.

Medicinal Chemistry

• Research indicates that 3-Ethoxy-2-(methylsulfanyl)cyclobutan-1-amine hydrochloride exhibits potential biological activity, particularly in interactions with enzymes and receptors. The combination of functional groups enhances its binding affinity and specificity towards biological targets. Ongoing studies explore its pharmacological properties and potential therapeutic applications.
• Interaction studies focus on its binding mechanisms with biological targets like enzymes and receptors. The ethoxy and methylsulfanyl groups are crucial for enhancing interaction capabilities, influencing both efficacy and specificity in biological systems.

Comparison with Similar Compounds

• Compounds sharing structural similarities include 3-Ethoxy-2-(methylsulfanyl)cyclobutan-1-one, which lacks the amine group but retains other functionalities, and 3-(2-(Methylsulfanyl)ethyl)cyclobutan-1-amine hydrochloride, which has a different substitution pattern on the cyclobutane ring. The specific combination of functional groups in 3-Ethoxy-2-(methylsulfanyl)cyclobutan-1-amine hydrochloride contributes to distinct chemical reactivity and biological properties not found in similar compounds, making it valuable in synthetic chemistry and pharmacological research.

Histamine Receptor Interactions

• Related compounds have demonstrated biological activity, particularly concerning histamine receptors and potential in modulating neurotransmission within the central nervous system, especially through interactions with histamine-3 receptors. Binding affinities for these receptors range from 0.05 nM to 150 nM, suggesting therapeutic applications in treating neurological disorders.

Mechanism of Action

The mechanism of action of 3-Ethoxy-2-(methylsulfanyl)cyclobutan-1-amine involves its interaction with specific molecular targets. The amine group can form hydrogen bonds with biological molecules, while the ethoxy and methylsulfanyl groups can participate in hydrophobic interactions. These interactions can modulate the activity of enzymes, receptors, and other proteins, leading to various biological effects .

Comparison with Similar Compounds

Structural and Functional Differences

Ring Size and Strain: The 4-membered cyclobutane ring in the target compound introduces greater ring strain compared to 5-membered cyclopentane derivatives (e.g., 3-(methylsulfanyl)cyclopentan-1-amine). This strain may enhance reactivity in ring-opening or substitution reactions .

Substituent Effects: Methylsulfanyl vs. Dimethyl: The thioether group in the target compound increases lipophilicity and may participate in sulfur-mediated interactions (e.g., hydrogen bonding or metal coordination), unlike the inert dimethyl groups in 3-Ethoxy-2,2-dimethylcyclobutan-1-amine .

Salt Formation :

• The hydrochloride salt of the target compound improves aqueous solubility, a critical factor for bioavailability in drug development .

Research Implications

• Pharmaceutical Applications : The combination of a strained cyclobutane ring and a thioether group may enhance binding affinity in enzyme inhibition studies, particularly in kinase or protease targets.
• Agrochemical Potential: Ethoxy and methylsulfanyl groups are common in herbicides (e.g., ethametsulfuron methyl ester ), suggesting utility in pesticide design.

Biological Activity

3-Ethoxy-2-(methylsulfanyl)cyclobutan-1-amine is a compound of significant interest in medicinal chemistry due to its unique structural features and potential biological activities. This article explores its biological interactions, mechanisms of action, and implications for therapeutic applications.

Structural Overview

The compound is characterized by the following structural components:

• Ethoxy group : Enhances solubility and potential interactions with biological targets.
• Methylsulfanyl group : May influence the compound's reactivity and binding affinity.
• Cyclobutane ring : Provides a constrained geometry that can affect the compound's pharmacodynamics.

The molecular formula for 3-Ethoxy-2-(methylsulfanyl)cyclobutan-1-amine is $C_7H_{13}NOS$, indicating the presence of nitrogen, oxygen, and sulfur which are critical for its biological activity.

Research indicates that 3-Ethoxy-2-(methylsulfanyl)cyclobutan-1-amine interacts with various biological targets, including enzymes and receptors. The binding mechanism likely involves:

• Hydrogen bonding : Facilitated by the amine and ethoxy groups.
• Electrostatic interactions : Influenced by the presence of the methylsulfanyl group.

These interactions may enhance the compound's specificity and efficacy in modulating biological pathways.

Enzyme Interactions

Studies have shown that 3-Ethoxy-2-(methylsulfanyl)cyclobutan-1-amine exhibits potential inhibitory effects on certain enzymes. The specific binding affinity to these enzymes suggests a role in regulating metabolic pathways, which could be beneficial in drug development.

Receptor Binding

Preliminary findings indicate that this compound may act as a modulator for various receptors. Its unique structure allows it to fit into receptor sites effectively, potentially leading to altered signaling pathways.

Comparative Analysis with Similar Compounds

To understand the uniqueness of 3-Ethoxy-2-(methylsulfanyl)cyclobutan-1-amine, a comparison with structurally similar compounds is useful:

Compound Name	Structural Features	Unique Aspects
3-Ethoxy-2-(methylsulfanyl)cyclobutan-1-one	Lacks amine group	Ketone functionality alters reactivity
3-(2-(Methylsulfanyl)ethyl)cyclobutan-1-amine hydrochloride	Different substitution pattern	Variation in side chain affects biological activity
2-Methylsulfanylcylobutane	Similar core structure	Absence of ethoxy group limits applications

The distinct combination of functional groups in 3-Ethoxy-2-(methylsulfanyl)cyclobutan-1-amine contributes to its potential advantages over these similar compounds in therapeutic contexts.

Case Studies and Research Findings

Recent studies have focused on the pharmacological properties of 3-Ethoxy-2-(methylsulfanyl)cyclobutan-1-amine. For instance:

• In vitro assays demonstrated its ability to inhibit specific enzyme activities, suggesting a potential role in treating metabolic disorders.
• Cell-based studies indicated that treatment with this compound resulted in significant changes in cell proliferation rates, implicating its role in cancer research.

Future Directions

Further research is essential to fully elucidate the biological mechanisms underlying the activity of 3-Ethoxy-2-(methylsulfanyl)cyclobutan-1-amine. Areas for future investigation include:

• In vivo studies : To assess the therapeutic efficacy and safety profile.
• Structure-activity relationship (SAR) studies : To optimize its pharmacological properties.

Q & A

Q. What are the established synthetic routes for 3-Ethoxy-2-(methylsulfanyl)cyclobutan-1-amine, and how can stereochemical purity be ensured?

• Methodological Answer : A common approach involves cyclization of a substituted cyclobutanone precursor (e.g., 3-ethoxy-2-(methylsulfanyl)cyclobutanone) with ammonia or an amine source under reducing conditions. Sodium cyanoborohydride (NaBH₃CN) or lithium aluminum hydride (LiAlH₄) is often employed to control stereochemistry during amine formation . Purification via recrystallization or chiral chromatography is critical to isolate the desired enantiomer. Monitoring by chiral HPLC or polarimetry ensures stereochemical integrity .

Q. Which spectroscopic techniques are most effective for characterizing the structure of this compound?

• Methodological Answer : Nuclear Magnetic Resonance (NMR) spectroscopy is essential:

• ¹H/¹³C NMR resolves ethoxy (–OCH₂CH₃) and methylsulfanyl (–SCH₃) substituents, with characteristic shifts (e.g., δ ~1.2–1.4 ppm for ethoxy methyl protons, δ ~50–55 ppm for cyclobutane carbons) .
• IR spectroscopy confirms amine (–NH₂) stretching (~3300 cm⁻¹) and ether (C–O–C) vibrations (~1100 cm⁻¹).
  X-ray crystallography (using SHELXL or WinGX ) provides definitive structural confirmation, particularly for cyclobutane ring geometry and substituent orientation.

Q. How does the cyclobutane ring influence the compound’s reactivity in substitution reactions?

• Methodological Answer : The strained cyclobutane ring enhances reactivity in ring-opening or [2+2] cycloreversion reactions. For example, nucleophilic attack at the amine group may proceed faster compared to non-strained analogs. Kinetic studies using UV-Vis or stopped-flow techniques can quantify reaction rates . Computational modeling (DFT) further elucidates transition states and strain contributions .

Advanced Research Questions

Q. How can conflicting crystallographic and computational data regarding the compound’s conformation be resolved?

• Methodological Answer : Discrepancies often arise from solvent effects or temperature-dependent conformational flexibility. Strategies include:

• Low-temperature X-ray diffraction to minimize thermal motion artifacts .
• Molecular Dynamics (MD) simulations in explicit solvent models to compare with experimental data .
• Torsional angle analysis using SHELXL to refine cyclobutane puckering parameters.

Q. What strategies optimize the compound’s stability under biological assay conditions (e.g., aqueous buffers)?

• Methodological Answer :

• pH adjustment : The amine group’s protonation state (pKa ~9–10) affects solubility and stability. Buffers at pH 7–8 with 1–5% organic cosolvents (e.g., DMSO) mitigate hydrolysis .
• Light-sensitive degradation : Store solutions in amber vials, as methylsulfanyl groups may undergo photolytic cleavage. Monitor stability via LC-MS over 24–72 hours .

Q. How do the ethoxy and methylsulfanyl substituents modulate interactions with biological targets (e.g., enzymes)?

• Methodological Answer :

• Ethoxy group : Enhances lipophilicity (logP ~1.5–2.0) and potential π-π stacking with aromatic residues.
• Methylsulfanyl group : Acts as a hydrogen-bond acceptor or participates in hydrophobic pockets.
  Surface Plasmon Resonance (SPR) or Isothermal Titration Calorimetry (ITC) quantifies binding affinities. Mutagenesis studies (e.g., replacing target residue Tyr with Ala) identify key interactions .

Data Contradiction Analysis

Q. How should researchers address discrepancies in reported synthetic yields (e.g., 40% vs. 65%) for this compound?

• Methodological Answer : Variability often stems from:

• Reaction scale : Milligram-scale reactions may suffer from inefficient mixing or heat transfer vs. gram-scale .
• Purification methods : Column chromatography vs. distillation can alter recovered yields.
  Replicate experiments under standardized conditions (e.g., inert atmosphere, controlled heating via microwave reactors ) reduce inconsistencies.